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Compound of Interest

Compound Name: FAM amine, 5-isomer

Cat. No.: B607411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of FAM (Fluorescein) Amine, 5-Isomer. Adherence to these procedures is critical

for ensuring laboratory safety and maintaining compliance with regulatory standards.

Personal Protective Equipment (PPE)
When handling FAM amine, 5-isomer, a comprehensive approach to personal protection is

mandatory to prevent exposure. The following personal protective equipment (PPE) should be

worn at all times.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes.

Hand Protection Nitrile Gloves

Inspect gloves for integrity

before use and change them

frequently, especially if

contaminated.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Not typically required

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of any dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling FAM amine, 5-isomer from receipt to disposal minimizes

risks and ensures the integrity of the compound.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Verify that the product name and CAS number (2183440-41-5) on the

label match the order.

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. The

recommended storage temperature is -20°C.[1][2] Avoid prolonged exposure to light.

Preparation for Use:

Bring the container to room temperature before opening to prevent moisture condensation.

Handle the solid powder in a chemical fume hood to avoid inhalation.
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FAM amine, 5-isomer is soluble in methanol, DMSO, and DMF.[1] Prepare solutions in a

well-ventilated area.

During Use:

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use only in areas with adequate ventilation.[3]

After Use:

Tightly seal the container before returning to storage.

Decontaminate the work area with an appropriate solvent (e.g., 70% ethanol) and wipe it

clean.

Dispose of all contaminated consumables as hazardous waste.

Disposal Plan
Proper disposal of FAM amine, 5-isomer and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Identification: All materials contaminated with FAM amine, 5-isomer, including

unused product, empty containers, and cleaning materials, are considered hazardous

chemical waste.

Waste Segregation: Do not mix this waste with other waste streams. Keep it in a designated,

sealed, and clearly labeled container.

Disposal Procedure:

Collect all waste in a compatible, leak-proof container with a secure lid.

Label the container clearly as "Hazardous Waste: FAM amine, 5-isomer" and include the

date.
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Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Do not dispose of FAM amine, 5-isomer down the drain or in regular trash.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response
Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads) to contain the spill.

Clean-up:

Wearing appropriate PPE, carefully scoop the absorbent material into a sealable

container.

Decontaminate the spill area with a suitable solvent.

Place all contaminated cleaning materials and PPE into the hazardous waste container.

Report: Report the spill to your laboratory supervisor and EHS department.

Personal Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
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Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₇H₂₇ClN₂O₆ [1]

Molecular Weight 511.0 g/mol

CAS Number 2183440-41-5

Excitation Maximum (λex) 490 nm

Emission Maximum (λem) 513 nm

Solubility
Soluble in Methanol, DMSO,

DMF

Storage Temperature -20°C

Visual Workflows

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/msds/5-carboxyfluorescein.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for FAM Amine, 5-Isomer
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Caption: Workflow for the safe handling of FAM amine, 5-isomer.
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Emergency Response Plan
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Caption: Emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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